2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[4-amino-5-(5-chlorothiophen-2-yl)sulfonylpyrimidin-2-yl]sulfanyl-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H19ClN4O3S3/c1-11(2)12-3-5-13(6-4-12)23-16(25)10-28-19-22-9-14(18(21)24-19)30(26,27)17-8-7-15(20)29-17/h3-9,11H,10H2,1-2H3,(H,23,25)(H2,21,22,24)
• InChI Key: XPBVUDLFHBVTGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C19H19ClN4O3S3
• Molecular Weight: 483.0 g/mol
• CAS No.: 1021263-70-6

Description

This compound is a pyrimidine-based acetamide derivative characterized by:

• A 4-aminopyrimidin-2-ylsulfanyl core.
• A 5-chlorothiophen-2-ylsulfonyl substituent at position 5 of the pyrimidine ring.
• An N-[4-(propan-2-yl)phenyl]acetamide side chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

Table 1: Key Structural Differences

Compound Name	Pyrimidine Substituents	Acetamide Side Chain	Unique Features	Reference
Target Compound	4-amino, 5-[(5-chlorothiophen-2-yl)sulfonyl]	N-[4-(propan-2-yl)phenyl]	Chlorothiophene sulfonyl group	-
N-(4-Chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide	4,6-diamino	N-(4-chlorophenyl)	Dual amino groups at pyrimidine positions 4 and 6
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide	4,6-dimethyl	N-(4-methylpyridin-2-yl)	Methyl groups on pyrimidine; pyridine side chain
2-{[4-methyl-6-oxo-5-(prop-2-en-1-yl)-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	4-methyl, 6-oxo, 5-allyl	N-(4-methylphenyl)	Allyl and keto groups; dihydropyrimidine core
N-(2-Cyanophenyl)-2-{[3-cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide	Pyridine-based core with cyano and trifluoromethyl groups	N-(2-cyanophenyl)	Trifluoromethyl and thienyl substituents

Key Observations :

• The target compound is distinguished by its 5-chlorothiophene sulfonyl group, absent in other analogs. This group may enhance lipophilicity and π-stacking interactions .
• Pyridine-based analogs (e.g., ) prioritize electronic effects (e.g., trifluoromethyl) over steric bulk.

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Formula	Molar Mass (g/mol)	Predicted pKa	Density (g/cm³)
Target Compound	C₂₀H₂₁ClN₄O₃S₃	513.05	~7.8 (amine)	1.32 (estimated)
N-(4-Chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide	C₁₂H₁₂ClN₅OS	325.77	8.2 (amine)	1.45
2-{[4-methyl-6-oxo-5-(prop-2-en-1-yl)-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	C₁₇H₁₉N₃O₂S	329.42	7.83	1.22
N-(2-Cyanophenyl)-2-{[3-cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide	C₁₉H₁₂F₃N₅O₂S₂	485.46	6.9 (cyano)	1.48

Key Observations :

• The target compound has a higher molar mass (513.05 g/mol) due to the chlorothiophene sulfonyl group, increasing steric bulk compared to simpler analogs .
• Predicted pKa values (~7.8) align with weakly basic amines, suggesting moderate solubility in physiological conditions .